5-[(1-methyl-1H-indol-3-yl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione

• IUPAC Name: 5-[(1-methylindol-3-yl)methylidene]-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C14H11N3O3/c1-17-7-8(9-4-2-3-5-11(9)17)6-10-12(18)15-14(20)16-13(10)19/h2-7H,1H3,(H2,15,16,18,19,20)
• InChI Key: LIWOPDBINUULRR-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)C=C3C(=O)NC(=O)NC3=O
• Molecular Formula: C14H11N3O3
• Molecular Weight: 269.25 g/mol
• Solubility: 2.6 [ug/mL] (The mean of the results at pH 7.4)

Description

5-[(1-methyl-1H-indol-3-yl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione, also known as MIPT, is a synthetic compound that has been widely studied for its potential applications in scientific research. MIPT is a member of the pyrimidinetrione family of compounds, which are known for their diverse biological activities. In

Mechanism of Action

The exact mechanism of action of 5-[(1-methyl-1H-indol-3-yl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione is not fully understood, but it is believed to act through multiple pathways. 5-[(1-methyl-1H-indol-3-yl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione has been shown to inhibit the activity of certain enzymes, such as topoisomerase and acetylcholinesterase, which play important roles in cellular processes. 5-[(1-methyl-1H-indol-3-yl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione has also been shown to interact with specific receptors in the body, such as the serotonin receptor, which may contribute to its biological activity.
Biochemical and Physiological Effects:
5-[(1-methyl-1H-indol-3-yl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that 5-[(1-methyl-1H-indol-3-yl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione can induce apoptosis, or programmed cell death, in cancer cells. 5-[(1-methyl-1H-indol-3-yl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione has also been shown to inhibit the growth of bacteria and viruses, suggesting its potential as an antimicrobial and antiviral agent. In addition, 5-[(1-methyl-1H-indol-3-yl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

5-[(1-methyl-1H-indol-3-yl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione has several advantages for use in lab experiments. It is a synthetic compound that can be easily produced in large quantities, making it readily available for research purposes. 5-[(1-methyl-1H-indol-3-yl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione also has a wide range of biological activities, making it a versatile tool for studying cellular processes and disease mechanisms. However, 5-[(1-methyl-1H-indol-3-yl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione also has some limitations. Its mechanism of action is not fully understood, which may make it difficult to interpret experimental results. In addition, 5-[(1-methyl-1H-indol-3-yl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione has not been extensively studied in vivo, and its safety and toxicity profiles are not well established.

Future Directions

There are several potential future directions for research on 5-[(1-methyl-1H-indol-3-yl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione. One area of interest is the development of 5-[(1-methyl-1H-indol-3-yl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione as a fluorescent probe for imaging cellular structures. 5-[(1-methyl-1H-indol-3-yl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione has been shown to have strong fluorescence properties, and its ability to target specific receptors may make it useful for visualizing specific cellular processes. Another area of interest is the investigation of 5-[(1-methyl-1H-indol-3-yl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione as a potential therapeutic agent for neurodegenerative diseases. 5-[(1-methyl-1H-indol-3-yl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione has been shown to have neuroprotective effects, and further research may reveal its potential for treating conditions such as Alzheimer's and Parkinson's disease. Finally, the development of 5-[(1-methyl-1H-indol-3-yl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione derivatives with improved biological activity and safety profiles may also be an area of future research.

Synthesis Methods

5-[(1-methyl-1H-indol-3-yl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione can be synthesized through a multi-step process involving the reaction of 1-methyl-1H-indole-3-carbaldehyde with ethyl acetoacetate, followed by cyclization and condensation reactions. The final product is obtained through a purification process using column chromatography. The synthesis of 5-[(1-methyl-1H-indol-3-yl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione has been reported in several scientific publications and is considered to be a reliable method for producing the compound.

Scientific Research Applications

5-[(1-methyl-1H-indol-3-yl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione has been extensively studied for its potential applications in scientific research. It has been shown to have a wide range of biological activities, including antitumor, antimicrobial, and antiviral properties. 5-[(1-methyl-1H-indol-3-yl)methylene]-2,4,6(1H,3H,5H)-pyrimidinetrione has also been investigated for its potential use as a fluorescent probe for imaging cellular structures and as a ligand for targeting specific receptors in the body.